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Compound of Interest

Compound Name: Clp257

Cat. No.: B15585224 Get Quote

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) with official disposal

instructions for Clp257 is not publicly available. The following procedures are based on general

best practices for the disposal of hazardous laboratory chemicals. All laboratory personnel must

be trained on proper waste handling and disposal procedures.[1] It is imperative to consult and

adhere to your institution's specific waste management guidelines and local regulations.

Clp257 is a selective KCC2 activator intended for laboratory research use only. Due to the

absence of specific disposal protocols, it should be treated as a hazardous chemical waste.

This guide provides essential safety and logistical information for its proper handling and

disposal.

Chemical and Physical Properties of Clp257
A summary of quantitative data for Clp257 is provided below for reference during handling and

storage.
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Property Value

Chemical Name

(5Z)-5-[(4-Fluoro-2-

hydroxyphenyl)methylene]-2-(tetrahydro-1-(2H)-

pyridazinyl)-4(5H)-thiazolone

Molecular Formula C₁₄H₁₄FN₃O₂S

Molecular Weight 307.34 g/mol

Purity ≥98%

EC₅₀ 616 nM for KCC2 activation

Solubility Soluble to 100 mM in DMSO

Storage (Powder) Store at +4°C or -20°C

Storage (In Solvent) -80°C (up to 6 months), -20°C (up to 1 month)

Note: The compound is reported to be unstable in solution; it is recommended to use freshly

prepared solutions.[2]

General Disposal Protocol for Laboratory Chemicals
This protocol provides a step-by-step methodology for the safe disposal of research chemicals

like Clp257 and its solutions.

Step 1: Waste Identification and Segregation
Treat as Hazardous: All waste containing Clp257, including the pure compound, solutions,

contaminated labware, and spill cleanup materials, must be treated as hazardous chemical

waste.

Segregate Waste Streams: Do not mix Clp257 waste with other chemical waste streams

unless they are compatible.[2]

Keep halogenated and non-halogenated solvent wastes separate.

Store acids and bases separately.[2]
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Solutions of Clp257 in DMSO should be disposed of with other organic solvents.[3]

Step 2: Waste Collection and Containment
Use Appropriate Containers:

Collect waste in sturdy, leak-proof containers that are chemically compatible with the

waste.[4]

Containers must have a secure screw cap to be kept closed at all times, except when

adding waste.[2][5]

Container Labeling:

Label all waste containers clearly with the words "Hazardous Waste."[2][6]

The label must include the full chemical name(s) of the constituents (e.g., "Clp257,

Dimethyl Sulfoxide") and their approximate concentrations or volumes.[6]

Include the date when the container was first used for waste accumulation.

Filling and Storage:

Do not overfill containers; leave at least one inch of headroom to allow for expansion.[2]

Store waste containers in a designated "Satellite Accumulation Area" within the laboratory.

[2]

Utilize secondary containment, such as a larger bucket or tub, to prevent spills from

reaching drains.[4][5]

Step 3: Disposal of Contaminated Materials
Contaminated Solids:

Personal Protective Equipment (PPE), absorbent materials from spill cleanups, and other

contaminated disposable labware should be collected in a designated, lined container.[7]

This container must also be labeled as hazardous waste.
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Sharps:

Needles, contaminated glass slides, or other sharp objects must be placed in a

designated, puncture-resistant sharps container.

Empty Chemical Containers:

A container that held Clp257 is considered hazardous waste.

The container must be triple-rinsed with a suitable solvent (like DMSO or another

appropriate solvent) capable of removing the chemical residue.[1][6]

The rinsate from all three rinses must be collected and disposed of as hazardous chemical

waste.[4][6]

After triple-rinsing and air-drying, deface or remove the original label before disposing of

the container as regular non-hazardous waste (e.g., glass recycling).[1][4]

Step 4: Final Disposal
Arrange for Professional Disposal:

Never dispose of Clp257 or its solutions down the sink or in the regular trash.[4]

Contact your institution’s Environmental Health and Safety (EHS) office to schedule a

pickup for your hazardous waste.[4]

Follow their specific procedures for waste collection requests.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

chemical waste generated in a laboratory setting.
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General Chemical Waste Disposal Workflow

1. Identify Waste Type

2a. Solid Waste Path

2b. Liquid Waste Path

3. Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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